Cas no 14113-91-8 (1-cyclopropylbutan-2-one)

• Product Name: 1-cyclopropylbutan-2-one
• CAS No: 14113-91-8
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 1302514
• PubChem ID: 20270668
• Update Time: 2025-07-25

1-cyclopropylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-cyclopropyl-
• 1-cyclopropylbutan-2-one
• 14113-91-8
• AKOS014236135
• DTXSID30604419
• EN300-1230945
• SCHEMBL8618756
• 1-cyclopropyl-2-Butanone

• Inchi： 1S/C7H12O/c1-2-7(8)5-6-3-4-6/h6H,2-5H2,1H3
• InChI Key： CWBXRPMPOBUVMH-UHFFFAOYSA-N
• SMILES： O=C(CC)CC1CC1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-cyclopropylbutan-2-one

Professional Introduction to 1-cyclopropylbutan-2-one (CAS No. 14113-91-8)

1-cyclopropylbutan-2-one, with the chemical identifier CAS No. 14113-91-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ketone derivative, characterized by a cyclopropyl substituent on a butanone backbone, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of the cyclopropyl group introduces a degree of rigidity and electronic tunability, making it a valuable building block for more complex molecular architectures.

The compound’s molecular structure, consisting of a four-carbon chain with a ketone functional group and a cyclopropyl ring at the second carbon position, imparts distinct reactivity patterns. This reactivity has been exploited in various synthetic pathways, particularly in the construction of heterocyclic compounds and the development of novel pharmacophores. The cyclopropyl ring, known for its stability and ability to participate in diverse chemical transformations, offers a versatile platform for further functionalization.

In recent years, 1-cyclopropylbutan-2-one has been explored as a precursor in the synthesis of bioactive molecules. Its incorporation into larger frameworks has shown promise in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. For instance, derivatives of this compound have been investigated for their potential roles in anti-inflammatory and antimicrobial applications. The ability to fine-tune the electronic properties of the molecule through strategic substitutions has made it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of 1-cyclopropylbutan-2-one is its role in transition-metal-catalyzed reactions. The cyclopropyl group can act as a ligand or participate in cyclization reactions, facilitating the formation of complex cyclic structures. These reactions are often employed in the synthesis of natural products and pharmaceutical intermediates, highlighting the compound’s utility as a synthetic intermediate. The efficiency and selectivity of these transformations have been enhanced through the use of modern catalytic systems, such as palladium and nickel complexes, which enable highly regioselective outcomes.

The pharmacological potential of 1-cyclopropylbutan-2-one has also been recognized in preclinical studies. Researchers have leveraged its structural features to develop molecules with targeted biological activity. For example, analogs of this compound have demonstrated interactions with G-protein coupled receptors (GPCRs) and ion channels, suggesting applications in treating neurological disorders. Additionally, its metabolic stability makes it an ideal candidate for further derivatization without significant degradation under physiological conditions.

The synthesis of 1-cyclopropylbutan-2-one itself is an area of active interest. Traditional methods involve the condensation of cyclopropanecarboxaldehyde with butanediol or similar precursors under acidic conditions. However, recent advancements have introduced more sustainable and efficient routes, including biocatalytic approaches that utilize engineered enzymes to achieve high yields with minimal byproducts. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The spectroscopic and analytical characterization of 1-cyclopropylbutan-2-one is another critical aspect that underscores its importance. High-resolution NMR spectroscopy (¹H and ¹³C NMR) provides detailed insights into its molecular structure, while mass spectrometry confirms its molecular weight and fragmentation patterns. These techniques are essential for verifying purity and ensuring that the compound meets stringent quality standards required for pharmaceutical applications.

In conclusion, 1-cyclopropylbutan-2-one (CAS No. 14113-91-8) represents a fascinating compound with broad utility across synthetic chemistry and drug discovery. Its unique structural features, coupled with its reactivity and pharmacological potential, make it a cornerstone in modern medicinal chemistry research. As new synthetic methodologies and computational tools continue to emerge, the applications of this compound are expected to expand further, solidifying its role as a key intermediate in the development of innovative therapeutic agents.